1-[4-(3,4-Dichlorophenoxy)butyl]imidazole;oxalic acid

• IUPAC Name: 1-[4-(3,4-dichlorophenoxy)butyl]imidazole;oxalic acid
• InChI: InChI=1S/C13H14Cl2N2O.C2H2O4/c14-12-4-3-11(9-13(12)15)18-8-2-1-6-17-7-5-16-10-17;3-1(4)2(5)6/h3-5,7,9-10H,1-2,6,8H2;(H,3,4)(H,5,6)
• InChI Key: CSZPBIWHDFCISQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCCN2C=CN=C2)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H16Cl2N2O5
• Molecular Weight: 375.2 g/mol

Description

1-[4-(3,4-Dichlorophenoxy)butyl]imidazole; oxalic acid is a compound that combines the structural features of imidazole and dichlorophenoxy groups. Imidazoles are a class of heterocyclic compounds containing nitrogen atoms, which are known for their diverse applications in pharmaceuticals, agrochemicals, and other fields . The dichlorophenoxy group adds unique chemical properties, making this compound of interest in various scientific research areas.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(3,4-Dichlorophenoxy)butyl]imidazole typically involves the reaction of 3,4-dichlorophenol with 4-bromobutylimidazole under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the imidazole nitrogen attacks the bromobutane, displacing the bromide ion and forming the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

1-[4-(3,4-Dichlorophenoxy)butyl]imidazole undergoes various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized to form N-oxides.

Reduction: The dichlorophenoxy group can be reduced to form corresponding phenols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole nitrogen.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Alkyl halides or acyl chlorides in the presence of a base like potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Imidazole N-oxides.

Reduction: Dichlorophenol derivatives.

Substitution: Alkylated or acylated imidazole derivatives.

Scientific Research Applications

1-[4-(3,4-Dichlorophenoxy)butyl]imidazole has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antimicrobial and antifungal properties.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1-[4-(3,4-Dichlorophenoxy)butyl]imidazole involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, affecting enzyme activity. The dichlorophenoxy group can interact with hydrophobic pockets in proteins, altering their function. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

• 1-[4-(2,4-Dichlorophenoxy)butyl]imidazole
• 1-[4-(3,5-Dichlorophenoxy)butyl]imidazole
• 1-[4-(3,4-Dichlorophenoxy)butyl]benzimidazole

Uniqueness

1-[4-(3,4-Dichlorophenoxy)butyl]imidazole is unique due to the specific positioning of the dichlorophenoxy group, which influences its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different binding affinities and selectivities for molecular targets, making it a valuable tool in research .